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Compound of Interest

Compound Name:
2-(3-Butynyloxy)tetrahydro-2H-

pyran

Cat. No.: B147362 Get Quote

This guide provides immediate, essential safety and logistical information for handling 2-(3-
Butynyloxy)tetrahydro-2H-pyran (CAS: 40365-61-5). The following procedures are designed

for researchers, scientists, and drug development professionals to ensure safe handling,

storage, and disposal of this chemical.

Chemical Identifier and Hazard Information:

Property Value

IUPAC Name 2-(but-3-yn-1-yloxy)tetrahydro-2H-pyran

CAS Number 40365-61-5[1]

Molecular Formula C9H14O2[1]

Molecular Weight 154.21 g/mol

Signal Word Warning[2]

Hazard Statements

Combustible liquid. Harmful if swallowed, in

contact with skin, or if inhaled. Causes skin

irritation. Causes serious eye irritation. May

cause respiratory irritation.

Personal Protective Equipment (PPE)
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Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table summarizes the required protective gear.

PPE Category Required Equipment
Specifications and
Remarks

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield is recommended when

handling larger quantities or

when there is a risk of

splashing.[3]

Must be worn at all times in the

laboratory where the chemical

is handled.[4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, 0.4 mm).[5]

A lab coat or chemical-

resistant apron should be

worn.[6]

Gloves should be inspected

before use and disposed of

properly after handling the

chemical.[7] Contaminated

clothing should be removed

immediately and washed

before reuse.

Respiratory Protection

Use only in a well-ventilated

area, preferably in a chemical

fume hood. If ventilation is

inadequate, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors should be

used.

Footwear
Closed-toe shoes are required.

[3]

Sandals and other open-toed

footwear are strictly prohibited

in the laboratory.[4]

Operational Plan: Safe Handling Workflow
Adherence to a systematic workflow is crucial for minimizing risks during the handling of 2-(3-
Butynyloxy)tetrahydro-2H-pyran.
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Safe Handling Workflow for 2-(3-Butynyloxy)tetrahydro-2H-pyran

Preparation

Handling

Post-Handling

Storage

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Fume Hood is Operational

Transfer Chemical in Fume Hood

Weigh/Measure Required Amount

Securely Cap Container Immediately

Clean Work Area and Equipment

Remove and Dispose of PPE Properly

Wash Hands Thoroughly

Store in a Cool, Well-Ventilated Area (2-8°C)

Click to download full resolution via product page

Caption: Workflow for safe handling of 2-(3-Butynyloxy)tetrahydro-2H-pyran.
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Emergency Procedures: First Aid
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Disposal Plan
Proper disposal of 2-(3-Butynyloxy)tetrahydro-2H-pyran and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of contents and container in accordance with all local, regional,

national, and international regulations.[1] The chemical should not be mixed with other

waste.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, paper towels, and pipette tips, should be treated as hazardous waste and

disposed of accordingly.
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Containers: Empty containers may retain product residue and should be handled as

hazardous waste. Do not reuse empty containers.

Storage Plan
Proper storage is necessary to maintain the chemical's integrity and prevent hazardous

situations.

Storage Condition Requirement

Temperature
Store in a cool place. Recommended storage

temperature is 2-8°C.

Ventilation Store in a well-ventilated place.

Container Keep container tightly closed.

Incompatible Materials Keep away from heat, sparks, and open flames.

General Store locked up.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-(3-
Butynyloxy)tetrahydro-2H-pyran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147362#personal-protective-equipment-for-handling-
2-3-butynyloxy-tetrahydro-2h-pyran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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